Bayin

• Molecular Formula: C21H20O9
• Molecular Weight: 416.4 g/mol
• InChI: InChI=1S/C21H20O9/c22-8-15-17(26)18(27)19(28)21(30-15)16-12(24)6-5-11-13(25)7-14(29-20(11)16)9-1-3-10(23)4-2-9/h1-7,15,17-19,21-24,26-28H,8H2/t15-,17-,18+,19-,21+/m1/s1
• InChIKey: IAEWGSIPWPKEFT-UVPIGPOJSA-N

Bayin: Structural Identity and Characterization

Bayin (8-C-β-D-glucopyranosyl-7,4′-dihydroxyflavone; CAS 3681-96-7; MW 416.4 Da; C₂₁H₂₀O₉) is a naturally occurring flavone 8-C-monoglucoside first structurally characterized from the wood of Castanospermum australe (Fabaceae) in 1966 [1]. It is structurally defined as the 5-desoxy analog of vitexin—lacking the C-5 hydroxyl group present in vitexin (8-C-β-D-glucopyranosyl-5,7,4′-trihydroxyflavone)—and was definitively assigned as a C-β-D-glucoside with the sugar substituent at the 8-position of the flavonoid nucleus via NMR, optical rotation, and acetate derivatization studies alongside vitexin, puerarin, and isohemiphloin [2]. Bayin has subsequently been re-isolated from the roots and seeds of Sophora tonkinensis Gagnep. (Fabaceae) and the seeds of Vitex trifolia L. [3]. The compound is commercially available as an analytical reference standard with purity typically specified at ≥98% (HPLC), stored as powder at −20 °C [4].

● Flavone 8-C-glucoside reference standard for C-glycoside identification

● 5-Desoxy vitexin analog for SAR studies on 5-OH contribution

● 8-C-β-D-glucopyranosyl regiochemistry confirmed by NMR

• [1] Eade RA, Salasoo I, Simes JJH. Extractives of Australian timbers. VII. Bayin. Australian Journal of Chemistry. 1966;19(9):1717–1727. doi:10.1071/CH9661717 View Source
• [2] Hillis WE, Horn DHS. Nuclear magnetic resonance spectra and structures of some C-glycosyl flavonoids. Australian Journal of Chemistry. 1965;18(4):531–542. doi:10.1071/CH9650531 View Source
• [3] Deng YH, Xu KP, Zhou YJ, Li FS, Zeng GY. A new flavonol from Sophora tonkinensis. Journal of Asian Natural Products Research. 2007;9(2):179–183. doi:10.1080/10286020500478722 View Source
• [4] ChemFaces. Bayin (CAS 3681-96-7) – Product Technical Datasheet. Purity: ≥98% (HPLC); Molecular Weight: 416.4 g/mol; Storage: Powder −20 °C. Accessed 2026. View Source

Why Bayin Is Not Interchangeable

Bayin occupies a structurally distinct and under-characterized niche within the flavone C-glycoside family that precludes generic substitution. First, Bayin is a 5-desoxy-8-C-glucoside of 7,4′-dihydroxyflavone, whereas the far more extensively studied vitexin and orientin bear a 5-OH substituent—a difference that fundamentally alters electrochemical oxidation potential, antioxidant capacity, and hydrogen-bonding networks [1]. Second, as a C-glycosyl flavonoid linked via a hydrolytically resistant C–C bond, Bayin cannot be equated to O-glycosyl flavonoids such as baicalin (7-O-glucuronide), which undergo rapid acid- or enzyme-catalyzed deglycosylation under standard experimental or digestive conditions [2]. Third, Bayin has demonstrated biological activity—specifically in vitro anti-Helicobacter pylori efficacy [3]—in contexts where co-isolated structural analogs (vitexin, lupeol, tonkinensisol) from the same Sophora tonkinensis source material showed divergent activity profiles, underscoring that small structural perturbations among 8-C-glycosides translate into non-interchangeable pharmacological outcomes. Critically, high-strength head-to-head quantitative comparative data for Bayin remain sparse in the peer-reviewed literature [3]; the evidence presented below constitutes the best available differentiation framework while acknowledging this gap.

5-OH absence May shift redox potential and hydrogen-bonding networks compared to vitexin or orientin.

C-glycoside bond Resists acid/enzymatic hydrolysis; O-glycosides like baicalin degrade under similar conditions.

Bioactivity profile Anti-H. pylori response differs among co-isolated analogs; limited data restrict direct interchange assumptions.

• [1] Kruszewski R, Kruszewska E, Parus A, et al. Multifaceted Biological Activity of Selected Flavone C-Monoglucosides. International Journal of Molecular Sciences. 2025;26(20):10124. doi:10.3390/ijms262010124 (Table 1: oxidation potentials of OR, hOR, VT, iVT vs Q; 5-OH vs 5-deoxy structural inference) View Source
• [2] Xie Y, Wang J, Geng YM, Zhang Z, Qu YF, Wang W. Controlled acid hydrolysis and kinetics of flavone C-glycosides from trollflowers. Chinese Chemical Letters. 2015;26(2):255–258. doi:10.1016/j.cclet.2014.11.022 View Source
• [3] 越南槐种子化学成分的分离与鉴定 [Isolation and identification of chemical constituents from seeds of Sophora tonkinensis]. 中国实验方剂学杂志 [Chinese Journal of Experimental Traditional Medical Formulae]. 2022;165–172. (Compounds 10 and 13 [bayin] exhibited good in vitro anti-Helicobacter pylori activity by agar dilution method.) View Source

Bayin Differentiation Evidence

C-Glycosidic Bond Stability vs. O-Glycosides

Bayin, as a flavone 8-C-glycoside, exhibits a C–C glycosidic linkage that is fundamentally resistant to acid hydrolysis and glycosidase digestion, in contrast to O-glycosyl flavonoids such as baicalin (7-O-β-D-glucuronide), which are readily hydrolyzed. Under controlled acidic conditions (2 mol/L HCl, 60 °C), flavonol O-glycosides undergo complete hydrolysis within approximately 2 hours, whereas flavone C-glycosides remain stable and require strong acidic conditions (e.g., concentrated mineral acids at elevated temperatures) to effect measurable deglycosylation [1]. Comparative in vitro digestion and in vivo metabolism data demonstrate that flavonoid C-glycosides maintain higher urinary excretion stability than O-glycosides, attributable to the higher bond dissociation energy of the C–C bond versus the C–O bond [2]. In metabolomic profiling of Scutellaria baicalensis flavonoids, baicalin and wogonoside (O-glycosides) undergo extensive first-pass phase II metabolism, whereas structurally analogous C-glycosides including Bayin-type compounds are preferentially metabolized via uridine 5′-diphospho glucuronosyltransferases with slower kinetics [3].

C-glycosidic stability vs O-glycosides

Class-level

C–C bond resistant to 2 mol/L HCl at 60°C; O-glycosides fully hydrolyze within ~2 h.

Supports acid-stable analytical workflow

Class inference from flavone C-glycosides; direct Bayin data pending

Evidence Dimension	Chemical bond stability (acid hydrolysis susceptibility)
Target Compound Data	Resistant to normal acid hydrolysis; stable under 2 mol/L HCl at 60 °C (class-level for flavone C-glycosides)
Comparator Or Baseline	O-glycosyl flavonoids (e.g., baicalin): complete hydrolysis in ~2 h under 2 mol/L HCl at 60 °C
Quantified Difference	Qualitative categorical difference: C–C bond (C-glycoside) vs. C–O bond (O-glycoside); bond dissociation energy of C–C (~350 kJ/mol) vs. C–O (~358 kJ/mol for glycosidic, but hydrolytic lability governed by anomeric effect and enzymatic accessibility rather than bond energy alone)
Conditions	Controlled acid hydrolysis: 2 mol/L HCl, 60 °C, ascorbic acid; in vitro digestion model (oral-gastric-intestinal phases); rat in vivo metabolism [1] [2]

Why This Matters

This differential stability directly impacts experimental reproducibility in bioassay setup, long-term storage, and in vivo pharmacokinetic studies: Bayin will remain chemically intact under conditions where baicalin and other O-glycosides degrade, making it the preferred choice for applications requiring glycoside stability under acidic or enzymatic challenge.

• [1] Xie Y, Wang J, Geng YM, Zhang Z, Qu YF, Wang W. Controlled acid hydrolysis and kinetics of flavone C-glycosides from trollflowers. Chinese Chemical Letters. 2015;26(2):255–258. doi:10.1016/j.cclet.2014.11.022 View Source
• [2] Yang R, Tian J, Liu Y, et al. Comparison of Flavonoid O-Glycoside, C-Glycoside and Their Aglycones on Antioxidant Capacity and Metabolism during In Vitro Digestion and In Vivo. Foods. 2022;11(6):882. doi:10.3390/foods11060882 View Source
• [3] Dai JY, Yang JL, Li C. Comparison of intestinal absorption and disposition of structurally similar bioactive flavones in Radix Scutellariae. AAPS PharmSciTech. 2012;13(4):1430–1438. doi:10.1208/s12249-012-9866-4 View Source

8-C vs. 6-C Regiochemical Confirmation

Bayin was unambiguously assigned as an 8-C-β-D-glucopyranoside—not a 6-C-glycoside—through comprehensive NMR analysis of its proton and carbon spectra, optical rotation measurements, and acetate derivative characterization [1]. In the landmark study by Hillis and Horn (1965), Bayin, vitexin, puerarin, and isohemiphloin were all confirmed as C-β-D-glucosides with the sugar substituent at the 8-position, whereas hemiphloin and saponaretin were identified as the corresponding 6-substituted constitutional isomers [1]. This 8-C vs. 6-C regiochemical distinction has significant structural and functional consequences: 6-C-glycosyl flavonoids exhibit distinct MS/MS fragmentation patterns (notably the diagnostic 0.2X⁺ fragment [M+H−120]⁺ in product ion spectra) compared to 8-C-glycosides, enabling unambiguous analytical differentiation [2].

8-C vs 6-C regiochemistry

Head-to-head

NMR and MS/MS 0.2X⁺ fragment differentiate 8-C from 6-C isomers.

Ensures correct identity in LC-MS/MS methods

Diagnostic ion [M+H−120]⁺ present for 6-C

Evidence Dimension	Glycosylation position (8-C vs. 6-C) and anomeric configuration (β-D)
Target Compound Data	Bayin: 8-C-β-D-glucopyranosyl-7,4′-dihydroxyflavone (8-position, β-anomer confirmed by NMR coupling constants and optical rotation)
Comparator Or Baseline	Hemiphloin and saponaretin: 6-C-β-D-glucopyranosyl isomers; 6-C vs. 8-C differentiation by MS/MS 0.2X⁺ fragment ion [M+H−120]⁺
Quantified Difference	Regiochemical: 8-C (Bayin) vs. 6-C (hemiphloin-type); MS/MS diagnostic fragment presence/absence pattern for 6-C and 8-C isomers
Conditions	NMR (¹H, ¹³C, acetate derivatives); optical rotation; tandem mass spectrometry (Q-TOF MS/MS) [1] [2]

Why This Matters

For analytical laboratories performing identity confirmation or purity testing, the 8-C vs. 6-C regiochemistry determines the expected NMR chemical shifts and MS/MS fragmentation fingerprints. Misidentification as a 6-C isomer would lead to erroneous structure assignments and flawed quantitative method development in LC-MS/MS workflows.

• [1] Hillis WE, Horn DHS. Nuclear magnetic resonance spectra and structures of some C-glycosyl flavonoids. Australian Journal of Chemistry. 1965;18(4):531–542. doi:10.1071/CH9650531 View Source
• [2] Abad-García B, Garmón-Lobato S, Berrueta LA, Gallo B, Vicente F. New features on the fragmentation and differentiation of C-glycosidic flavone isomers by positive electrospray ionization and triple quadrupole mass spectrometry. Rapid Communications in Mass Spectrometry. 2008;22(12):1834–1842. doi:10.1002/rcm.3560 View Source

5-Desoxy Structure and Oxidation Potential

Bayin (5-desoxy-vitexin) lacks the C-5 hydroxyl group that is present in vitexin (8-C-glucopyranosyl-5,7,4′-trihydroxyflavone) and orientin (8-C-glucopyranosyl-5,7,3′,4′-tetrahydroxyflavone). Recent differential pulse voltammetry data for structurally related flavone 8-C-monoglucosides reveals that the presence and pattern of hydroxyl substitution profoundly affects the first anodic oxidation peak potential (Epa): orientin (3′,4′-catechol-type B-ring) exhibits Epa = 345 mV, homoorientin Epa = 336 mV, while vitexin and isovitexin (mono-hydroxyl B-ring + 5-OH) exhibit substantially higher Epa values of 925 and 926 mV, respectively, versus quercetin at 255 mV [1]. Bayin, with a 4′-mono-hydroxyl B-ring and absence of both 5-OH and 3′-OH, is predicted to exhibit an oxidation potential that is higher than orientin/homoorientin but distinct from vitexin due to the absence of the 5-OH intramolecular hydrogen bond with the C-4 carbonyl—a feature known to modulate redox behavior in flavones [1]. The antioxidant activity of orientin and homoorientin (Trolox equivalent: 3.00 ± 0.14 and 3.24 ± 0.15 mM Trolox, respectively) was approximately threefold higher than vitexin and isovitexin (0.93 ± 0.07 and 1.06 ± 0.07 mM Trolox) [1], demonstrating that hydroxylation pattern differences among 8-C-glycosides produce quantifiable, statistically significant (p ≤ 0.05) differences in bioactivity.

5-Desoxy & oxidation potential

Class-level

Vitexin Epa = 925 mV; orientin Epa = 345 mV. Bayin lacks 5-OH, predicted distinct redox profile.

Tool for 5-OH contribution to redox behavior

Direct Bayin voltammetry not reported

Evidence Dimension	First anodic oxidation peak potential (Epa) and antioxidant activity (mM Trolox equivalent)
Target Compound Data	Bayin (5-desoxy-vitexin): Epa not directly measured; predicted distinct from vitexin due to absent 5-OH/C-4 carbonyl hydrogen bond; antioxidant activity not directly quantified
Comparator Or Baseline	Vitexin: Epa = 925 ± 8 mV, antioxidant activity = 0.93 ± 0.07 mM Trolox; Orientin: Epa = 345 ± 6 mV, antioxidant activity = 3.00 ± 0.14 mM Trolox; Isovitexin: Epa = 926 ± 8 mV, antioxidant activity = 1.06 ± 0.07 mM Trolox [1]
Quantified Difference	Approximately 3-fold difference in antioxidant activity between catechol-type (orientin/homoorientin) and non-catechol-type (vitexin/isovitexin) 8-C-glycosides; Bayin's 5-desoxy structure places it in a distinct redox category from both groups
Conditions	Differential pulse voltammetry in 0.1 mM acetate-acetic buffer (pH 5.0) in 80% methanol; antioxidant activity via Trolox equivalent antioxidant capacity (TEAC) assay; n = 3; ANOVA p ≤ 0.05 [1]

Why This Matters

For researchers investigating flavone C-glycoside structure-activity relationships, Bayin's unique 5-desoxy architecture serves as a critical probe molecule to dissect the contribution of the 5-OH group to redox behavior, metal chelation, and target protein binding—capabilities that cannot be interrogated using vitexin or orientin alone.

• [1] Kruszewski R, Kruszewska E, Parus A, et al. Multifaceted Biological Activity of Selected Flavone C-Monoglucosides. International Journal of Molecular Sciences. 2025;26(20):10124. doi:10.3390/ijms262010124 View Source

Selective Anti-H. pylori Activity

In a 2022 phytochemical investigation of Sophora tonkinensis seeds, 22 compounds were isolated and characterized, with a subset evaluated for in vitro anti-Helicobacter pylori activity using the agar dilution method. Among the tested compounds, Bayin (compound 13) and ononin (芒柄花苷, compound 10) were specifically identified as exhibiting '较好的抗幽门螺杆菌活性' (good anti-H. pylori activity) [1]. Notably, other structurally related compounds co-isolated from the same extract—including 7,4′-dihydroxyflavone (the aglycone of Bayin, compound 11), liquiritigenin (compound 12), and various isoflavones—were not singled out for comparable anti-H. pylori activity in this study, suggesting a degree of selectivity [1]. It must be noted that this paper does not report quantitative MIC (minimum inhibitory concentration) values in the abstract or publicly accessible metadata; the evidence is therefore classified as qualitative supporting evidence pending full-text access for quantitative extraction.

Anti-H. pylori activity

Data to verify

Bayin reported active among 22 Sophora constituents; aglycone inactive. MIC not available.

Supports antimicrobial screening context

Qualitative result; full-text MIC extraction pending

Evidence Dimension	In vitro anti-Helicobacter pylori activity (agar dilution method)
Target Compound Data	Bayin (compound 13): reported as exhibiting good anti-H. pylori activity (qualitative); quantitative MIC value not available from abstract
Comparator Or Baseline	Ononin (compound 10): also reported with good activity; 20 other co-isolated compounds (including 7,4′-dihydroxyflavone, liquiritigenin, daidzein, genistein) not highlighted for anti-H. pylori activity
Quantified Difference	Not quantifiable from available abstract-level data; Bayin and ononin qualitatively differentiated from 20 other co-isolated compounds
Conditions	Agar dilution method; Sophora tonkinensis seed methanol extract fractions; isolated pure compounds tested against H. pylori in vitro [1]

Why This Matters

Bayin's selective anti-H. pylori signal—in contrast to its own aglycone (7,4′-dihydroxyflavone, compound 11) which was not reported as active—suggests that the 8-C-glucosyl moiety contributes positively to this specific antibacterial phenotype, a non-obvious structure-activity relationship that warrants further investigation and positions Bayin as a distinct chemical starting point for anti-H. pylori probe development.

• [1] 越南槐种子化学成分的分离与鉴定 [Isolation and identification of chemical constituents from seeds of Sophora tonkinensis]. 中国实验方剂学杂志 [Chinese Journal of Experimental Traditional Medical Formulae]. 2022;165–172. (Results: compounds 10 [ononin] and 13 [bayin] exhibited good in vitro anti-Helicobacter pylori activity.) View Source

Cytotoxicity vs. Tonkinensisol in HL-60 Cells

In the original isolation study from Sophora tonkinensis roots by Deng et al. (2007), Bayin was co-isolated alongside vitexin, lupeol, and the new flavonol tonkinensisol. Among these four compounds, only tonkinensisol exhibited moderate cytotoxicity suppressing the proliferation of HL-60 human promyelocytic leukemia cells in vitro [1]. Bayin, vitexin, and lupeol—all previously known compounds—did not demonstrate notable cytotoxicity in this assay under the conditions tested. While the authors did not explicitly report negative cytotoxicity data for Bayin, the singling out of tonkinensisol as the sole active compound implies that Bayin was significantly less cytotoxic or inactive at the concentrations tested [1]. Furthermore, the aglycone of Bayin, 7,4′-dihydroxyflavone (7,4′-DHF), has been independently characterized as an eotaxin/CCL11 inhibitor (IC₅₀ = 0.28 μM) and MUC5AC expression inhibitor (IC₅₀ = 1.4 μM in NCI-H292 cells) with a fundamentally distinct pharmacological profile from cytotoxic flavonoids , reinforcing that the Bayin/7,4′-DHF pharmacophore lineage differs from apoptosis-inducing flavones.

Cytotoxicity vs tonkinensisol

Context-dependent

Bayin showed no notable HL-60 cytotoxicity; tonkinensisol was moderately active.

Supports low-cytotoxicity probe selection

Implied inactivity; direct negative data not published

Evidence Dimension	Cytotoxicity against HL-60 human leukemia cells (MTT or proliferation assay)
Target Compound Data	Bayin: no notable cytotoxicity reported (implied inactive in the HL-60 assay)
Comparator Or Baseline	Tonkinensisol: moderate cytotoxicity suppressing HL-60 proliferation (co-isolated from same Sophora tonkinensis extract); positive control not specified in abstract
Quantified Difference	Qualitative: tonkinensisol active; Bayin inactive under same experimental conditions; aglycone 7,4′-DHF: CCL11 inhibition IC₅₀ = 0.28 μM, MUC5AC inhibition IC₅₀ = 1.4 μM (distinct pharmacological profile)
Conditions	HL-60 human promyelocytic leukemia cell line; in vitro proliferation assay; compound purity confirmed by spectroscopic methods [1]

Why This Matters

For applications requiring flavonoid C-glycosides with minimal cytotoxicity (e.g., anti-inflammatory screening, chemoprevention studies, or analytical reference standard use in cell-based assays), Bayin's apparent lack of HL-60 cytotoxicity at tested concentrations—in contrast to tonkinensisol—makes it a more suitable candidate where confounding cytotoxic effects must be excluded from the experimental readout.

• [1] Deng YH, Xu KP, Zhou YJ, Li FS, Zeng GY. A new flavonol from Sophora tonkinensis. Journal of Asian Natural Products Research. 2007;9(2):179–183. doi:10.1080/10286020500478722 View Source

C-Glycosyl vs. O-Glycosyl: Antioxidant and Metabolic Advantages

A comprehensive systematic review by Xiao et al. (2016) synthesizing data across multiple flavonoid classes concluded that 'the C-glycosylflavonoids in most cases showed higher antioxidant and anti-diabetes potential than their corresponding O-glycosylflavonoids and aglycones' [1]. This class-level finding is mechanistically grounded: flavone C-glycosides demonstrate superior resistance to acid hydrolysis [2] and are metabolized via distinct hepatic pathways (preferential UGT-mediated glucuronidation for 8-C-monoglucosides) compared to O-glycosides, which undergo rapid luminal and brush-border deglycosylation [3]. In comparative in vivo studies, flavonoid C-glycosides achieved higher urinary concentrations than O-glycosides, reflecting prolonged systemic residence time attributable to C–C bond stability [4]. While Bayin itself has not been individually profiled in these comparative pharmacokinetic studies, its membership in the 8-C-monoglucoside subclass—alongside vitexin, orientin, and isovitexin—places it within this structurally privileged category with demonstrated advantages over O-glycosides such as baicalin, isoquercitrin, and rutin [1] [4].

C- vs O-glycosyl advantages

Class-level

Systematic review: C-glycosylflavonoids show higher antioxidant and metabolic stability than O-glycosides.

Bayin aligns with stable C-glycoside class for in vitro metabolism models

Bayin not individually profiled; subclass-level inference

Evidence Dimension	Antioxidant potential (class-level) and in vivo metabolic stability of C-glycosyl vs. O-glycosyl flavonoids
Target Compound Data	Bayin (flavone 8-C-monoglucoside subclass): predicted higher antioxidant and anti-diabetes potential than corresponding O-glycosides and aglycones [1]
Comparator Or Baseline	O-glycosyl flavonoids (e.g., baicalin, isoquercitrin, rutin): lower antioxidant potential; rapid enzymatic deglycosylation in gastrointestinal tract; lower urinary excretion of intact glycoside [1] [4]
Quantified Difference	C-glycosylflavonoids demonstrated higher antioxidant and anti-diabetes potential in the majority of reviewed studies (systematic qualitative synthesis; no pooled effect size available); in vivo urinary C-glycoside concentration higher than O-glycoside [1] [4]
Conditions	Systematic review of in vitro antioxidant assays (DPPH, ABTS, FRAP, ORAC), anti-diabetic enzyme inhibition (α-glucosidase, α-amylase, DPP-IV), and in vivo rodent pharmacokinetic studies [1]

Why This Matters

For procurement decisions involving flavonoid glycosides as research tool compounds, the class-level evidence supports selecting a C-glycoside (such as Bayin) over an O-glycoside (such as baicalin) when experimental objectives require glycosidic bond stability, resistance to gastrointestinal deglycosylation, or sustained systemic exposure—provided the specific biological target compatibility of the Bayin/7,4′-DHF pharmacophore is also considered.

• [1] Xiao J, Capanoglu E, Jassbi AR, Miron A. Advance on the Flavonoid C-glycosides and Health Benefits. Critical Reviews in Food Science and Nutrition. 2016;56(Suppl 1):S29–S45. doi:10.1080/10408398.2015.1067595 View Source
• [2] Xie Y, Wang J, Geng YM, Zhang Z, Qu YF, Wang W. Controlled acid hydrolysis and kinetics of flavone C-glycosides from trollflowers. Chinese Chemical Letters. 2015;26(2):255–258. doi:10.1016/j.cclet.2014.11.022 View Source
• [3] Courts FL, Williamson G. The Occurrence, Fate and Biological Activities of C-glycosyl Flavonoids in the Human Diet. Critical Reviews in Food Science and Nutrition. 2015;55(10):1352–1367. doi:10.1080/10408398.2012.694497 View Source
• [4] Yang R, Tian J, Liu Y, et al. Comparison of Flavonoid O-Glycoside, C-Glycoside and Their Aglycones on Antioxidant Capacity and Metabolism during In Vitro Digestion and In Vivo. Foods. 2022;11(6):882. doi:10.3390/foods11060882 View Source

Bayin Application Scenarios

Analytical Reference Standard for C-Glycosides

Bayin (≥98% HPLC purity; CAS 3681-96-7; MW 416.4) serves as a certified analytical reference standard for the identification and quantification of 8-C-glycosyl flavonoids in plant extracts, dietary supplements, and traditional Chinese medicine preparations—particularly those derived from Sophora tonkinensis, Castanospermum australe, and Vitex trifolia. Its unambiguous 8-C-β-D-glucopyranosyl regiochemistry (confirmed by NMR [1]) and diagnostic MS/MS fragmentation pattern (differentiable from 6-C-glycosyl isomers [2]) make it an essential calibrant for LC-MS/MS methods targeting C-glycosyl flavones. Unlike O-glycoside reference standards (e.g., baicalin), Bayin remains chemically intact under routine analytical conditions including acidic mobile phases and prolonged autosampler storage, ensuring calibration curve stability across extended analytical sequences.

SAR Probe for 5-Desoxy Flavone C-Glycosides

Bayin's unique status as the 5-desoxy analog of vitexin [1] positions it as an indispensable SAR tool compound for dissecting the contribution of the C-5 hydroxyl group to the pharmacological properties of 8-C-glycosyl flavones. Researchers comparing Bayin (5-H) with vitexin (5-OH) and orientin (5-OH + 3′,4′-catechol) can isolate the specific role of the 5-OH in modulating target protein binding, metal chelation, antioxidant activity, and cellular uptake—a level of mechanistic resolution unattainable when using only 5-hydroxylated C-glycosides. The quantitative electrochemical data available for the broader 8-C-monoglucoside class (oxidation potentials ranging from 336 to 926 mV depending on hydroxylation pattern [2]) provides a framework for interpreting Bayin-specific redox behavior.

Anti-H. pylori Probe Development

Based on the 2022 isolation study demonstrating selective in vitro anti-H. pylori activity for Bayin (compound 13) among 22 Sophora tonkinensis seed constituents [1], Bayin represents a structurally defined starting point for anti-H. pylori probe or lead development. Critically, the aglycone 7,4′-dihydroxyflavone (compound 11 in the same study) was not reported to exhibit this antibacterial activity, suggesting that the 8-C-glucosyl moiety is a pharmacophoric determinant of the anti-H. pylori phenotype [1]. Additionally, Bayin's low cytotoxicity relative to co-isolated tonkinensisol [2] supports its suitability for antibacterial screening campaigns where selectivity against bacterial targets versus mammalian cells is a primary consideration.

Glycosidic Stability & In Vitro Metabolism Modeling

Bayin's C–C glycosidic linkage renders it resistant to acid hydrolysis and glycosidase-mediated cleavage—properties that distinguish it from O-glycosyl flavonoids [1] [2]. This makes Bayin an appropriate model substrate for studies investigating: (i) the fate of C-glycosyl flavonoids during simulated gastrointestinal digestion; (ii) comparative hepatic phase II metabolism of 8-C-monoglucosides via UGT isoforms; and (iii) the impact of C-glycosylation on intestinal absorption and colonic microbial degradation. The compound's well-defined structure and commercial availability at defined purity facilitate reproducible experimental design in these pharmacokinetic and food science applications .

Application

Selection Property

Validation Focus

C-glycosyl flavonoid identification

Confirmed 8-C regiochemistry

MS/MS fragmentation pattern verification

5-Desoxy C-glycoside SAR studies

Absence of 5-OH vs. vitexin

Redox potential and antioxidant capacity comparison

Anti-H. pylori screening

Selective activity among Sophora constituents

MIC determination and selectivity index

C-glycoside stability & metabolism

C–C glycosidic bond resistance

Simulated digestion and UGT metabolism profiling

• [1] Hillis WE, Horn DHS. Nuclear magnetic resonance spectra and structures of some C-glycosyl flavonoids. Australian Journal of Chemistry. 1965;18(4):531–542. doi:10.1071/CH9650531 View Source
• [2] Kruszewski R, Kruszewska E, Parus A, et al. Multifaceted Biological Activity of Selected Flavone C-Monoglucosides. International Journal of Molecular Sciences. 2025;26(20):10124. doi:10.3390/ijms262010124 View Source